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Compound of Interest

Compound Name: Enpp-1-IN-20

Cat. No.: B15135567

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enpp-1-IN-20 is a potent inhibitor of Ectonucleotide Pyrophosphatase/Phosphodiesterase 1
(ENPP1), a type Il transmembrane glycoprotein that plays a crucial role in regulating
extracellular nucleotide metabolism. ENPP1 hydrolyzes extracellular adenosine triphosphate
(ATP) to produce adenosine monophosphate (AMP) and inorganic pyrophosphate (PPi). More
recently, ENPP1 has been identified as a key negative regulator of the cyclic GMP-AMP
synthase (CGAS)-stimulator of interferon genes (STING) pathway through its ability to
hydrolyze the STING agonist 2'3'-cyclic GMP-AMP (cGAMP). By inhibiting ENPP1, Enpp-1-IN-
20 can enhance STING-dependent innate immune responses, making it a valuable tool for
research in immuno-oncology and other areas where STING activation is desirable.

These application notes provide detailed information on the solubility of Enpp-1-IN-20 and
protocols for its preparation and use in cell culture experiments.

Data Presentation
Enpp-1-IN-20 Properties and Solubility
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Parameter Value Reference
Ectonucleotide
Target Pyrophosphatase/Phosphodie [1]

sterase 1 (ENPP1)

ICso (biochemical) 0.09 nM [1]

ICso (cell-based) 8.8 nM [1]

Molecular Weight 336.34 g/mol N/A

Appearance Crystalline solid N/A

Solvent Solubility Special Conditions  Reference
Requires

ultrasonication and

1.92 mg/mL (5.71 adjustment of pH to 2
DMSO
mM) with 1 M HCI. Use
freshly opened,
anhydrous DMSO.
Water Insoluble N/A [2]
Ethanol Insoluble N/A

Note: The hygroscopic nature of DMSO can significantly impact the solubility of the product. It
is crucial to use a fresh, anhydrous supply.

Stock Solution Storage

Storage Temperature Shelf Life
-20°C 1 month
-80°C 6 months

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
single-use volumes.
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Signaling Pathway

The diagram below illustrates the role of ENPP1 in the cGAS-STING signaling pathway and the
mechanism of action for Enpp-1-IN-20.
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ENPP1 in cGAS-STING Signaling
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1513556 7#enpp-1-in-20-solubility-and-preparation-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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